![molecular formula C15H16 B156960 Methane, di-o-tolyl- CAS No. 1634-74-8](/img/structure/B156960.png)
Methane, di-o-tolyl-
Overview
Description
“Methane, di-o-tolyl-” is a chemical compound with the formula C15H16 . It is also known by additional names such as bis(o-tolyl)methane, di-o-tolylmethane, di(o-tolyl)methane, and benzene, 1,1’-methylenebis[2-methyl-2,2’-dimethyldiphenylmethane] .
Physical And Chemical Properties Analysis
“Methane, di-o-tolyl-” has a molar mass of 196.293 . Other physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and molar volume are detailed in the search results .
Scientific Research Applications
Lubricant Additives
Scientific Field:
Tribology (the study of friction, wear, and lubrication)
Experimental Procedures:
Researchers use density functional theory (DFT) calculations at the ω B97XD/6-31G* functional level to study lattice parameters, Gibbs free energies, and vibrational spectra of three phases (α, β, and γ) of Methane, di-o-tolyl- under different pressure and temperature conditions. The phase transition between phases α and β occurs at a pressure of 0.65 GPa and a temperature of 463 K. Similarly, the transition between phases α and γ occurs at 0.35 GPa and 400 K. No phase transition is observed between phases β and γ within the studied pressure range .
Energy Storage Materials
Scientific Field:
Materials Science and Energy Storage
Summary:
The unique properties of Methane, di-o-tolyl- make it suitable for energy storage applications. Its phase transitions under pressure and temperature variations can guide the design of more stable battery materials. Lithiation-induced expansion in materials like MoS2 affects battery stability and performance, making the study of such compounds essential.
Experimental Procedures:
Density functional theory calculations are used to explore lattice parameters, Gibbs free energies, and vibrational spectra of different phases of Methane, di-o-tolyl- . Researchers investigate phase transitions and compare FT–IR spectra to understand the material’s behavior under varying conditions .
Photovoltaics
Scientific Field:
Photovoltaic Materials
Summary:
While not directly used in photovoltaic devices, understanding the phase transitions and stability of Methane, di-o-tolyl- can inform the design of more efficient solar cell materials. By optimizing stability and energy absorption, researchers can enhance photovoltaic performance.
Experimental Procedures:
Similar to the previous studies, DFT calculations are performed to analyze lattice parameters, Gibbs free energies, and vibrational spectra of different phases of Methane, di-o-tolyl- under varying physical conditions .
Safety And Hazards
While specific safety and hazards information for “Methane, di-o-tolyl-” is not available in the search results, it’s important to note that methane, in general, can be hazardous in high concentrations. Accidental release, leaks, or transportation incidents involving methane can pose significant risks .
properties
IUPAC Name |
1-methyl-2-[(2-methylphenyl)methyl]benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16/c1-12-7-3-5-9-14(12)11-15-10-6-4-8-13(15)2/h3-10H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZFUVPDOJGQTKI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC2=CC=CC=C2C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40928153 | |
Record name | 1,1'-Methylenebis(2-methylbenzene) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40928153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methane, di-o-tolyl- | |
CAS RN |
1335-47-3 | |
Record name | 1,1'-Methylenebis(2-methylbenzene) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40928153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.